Cas no 2034425-68-6 ((5-bromopyridin-3-yl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone)

• Product Name: (5-bromopyridin-3-yl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone
• CAS No: 2034425-68-6
• MF: C₁₇H₁₄BrN₅O
• MW: 384.229961872101
• CID: 5379249
• Update Time: 2025-06-24

(5-bromopyridin-3-yl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• (5-bromopyridin-3-yl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone

• Inchi： 1S/C17H14BrN5O/c18-14-6-13(7-19-8-14)17(24)22-9-15(10-22)23-11-16(20-21-23)12-4-2-1-3-5-12/h1-8,11,15H,9-10H2
• InChI Key： JUMASTLQAJMUDG-UHFFFAOYSA-N
• SMILES： C(C1=CC(Br)=CN=C1)(N1CC(N2C=C(C3=CC=CC=C3)N=N2)C1)=O

Additional information on (5-bromopyridin-3-yl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone

Introduction to (5-bromopyridin-3-yl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone (CAS No. 2034425-68-6)

Chemical research continues to push the boundaries of pharmaceutical innovation, with compounds like (5-bromopyridin-3-yl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone (CAS No. 2034425-68-6) playing a pivotal role in the development of novel therapeutic agents. This compound, characterized by its intricate molecular structure, has garnered significant attention in the scientific community due to its potential applications in drug discovery and medicinal chemistry.

The molecular framework of (5-bromopyridin-3-yl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone consists of a pyridine ring substituted with a bromine atom at the 5-position, linked to an azetidine ring that is further functionalized with a phenyltriazole moiety. This unique arrangement of heterocyclic structures provides a rich scaffold for chemical modification and biological evaluation, making it a valuable candidate for exploring new pharmacological pathways.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological processes by targeting specific enzymes or receptors. The pyridine and triazole components of this compound are particularly noteworthy, as they are known to exhibit interactions with various biological targets. For instance, pyridine derivatives have been widely studied for their potential as kinase inhibitors, while triazole compounds are often employed in antifungal and antiviral therapies.

One of the most compelling aspects of (5-bromopyridin-3-yl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone is its structural diversity, which allows for the exploration of multiple binding modes and pharmacological effects. The presence of both bromopyridine and phenyltriazole units provides a versatile platform for further chemical derivatization, enabling researchers to fine-tune the compound's properties for specific therapeutic applications.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitution, cyclization, and condensation reactions. These synthetic strategies ensure high yield and purity, which are crucial for subsequent biological testing. The robustness of the synthetic route also facilitates scalability, making it feasible to produce sufficient quantities for preclinical and clinical studies.

In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The three-dimensional structure of (5-bromopyridin-3-yl)-[3-(4-phenyltriazol-1-y)azetidin-1-y]methanone, as determined by X-ray crystallography or NMR spectroscopy, can be used to predict its binding affinity to various biological targets. This information is then integrated into virtual screening algorithms to identify potential drug-like properties and optimize lead compounds.

The pharmacological profile of this compound has been preliminarily assessed in vitro using cell-based assays and enzyme inhibition studies. Initial results suggest that it exhibits moderate activity against certain kinases and may have potential as an anti-inflammatory agent. These findings align with the growing interest in multitargeted drugs that can modulate multiple pathways simultaneously, thereby enhancing therapeutic efficacy and reducing side effects.

The development of novel therapeutic agents is often accompanied by challenges related to bioavailability, toxicity, and metabolic stability. However, the structural features of (5-bromopyridin-3-y)-[3-(4-ph-eny-triazol -1 -y)azetidin -1 -y]methanone offer several advantages in this regard. For example, the presence of polar functional groups can improve solubility, while aromatic rings can enhance metabolic stability. These properties make it a promising candidate for further development into a clinical candidate.

Ongoing research is focused on elucidating the mechanism of action of this compound and identifying its potential therapeutic applications. Preclinical studies are being conducted to evaluate its efficacy in animal models of inflammation and cancer. Additionally, efforts are underway to optimize its pharmacokinetic properties through structural modifications aimed at improving bioavailability and reducing toxicity.

The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) is revolutionizing drug discovery by enabling faster identification and optimization of lead compounds. The data generated from high-throughput screening experiments can be analyzed using AI algorithms to predict the biological activity of new molecules like (5-bromopyridin -3 -y)-[3-(4-ph enyl-tria zol -1 -y)azetidin -1 -y]methanone. This approach accelerates the process of identifying promising candidates for further development.

The future prospects for this compound are promising, with several avenues for further exploration remaining open. Continued research into its pharmacological effects will provide deeper insights into its potential therapeutic applications. Additionally, collaborations between academic institutions and pharmaceutical companies can facilitate the translation of laboratory findings into clinical trials.

In conclusion, (5-bromopyridin -3 -y)-[3-(4-ph enyl-tria zol -1 -y)azetidin -1 -y]methanone (CAS No. 2034425 68 6) represents an exciting opportunity in pharmaceutical research due to its unique molecular structure and potential therapeutic applications. Its synthesis is well-defined, its pharmacological profile is promising, and its structural features offer several advantages for further development into a clinical candidate.